2-Cyclopropanecarbonyl-4-fluorophenol
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Description
2-Cyclopropanecarbonyl-4-fluorophenol (CAS: 1225815-64-4) is a substituted phenol derivative characterized by a cyclopropane ring attached via a carbonyl group to the aromatic phenol core. The fluorine atom at the para position of the phenol ring and the cyclopropanecarbonyl group at the ortho position define its structural uniqueness.
Properties
Molecular Formula |
C10H9FO2 |
|---|---|
Molecular Weight |
180.17 g/mol |
IUPAC Name |
cyclopropyl-(5-fluoro-2-hydroxyphenyl)methanone |
InChI |
InChI=1S/C10H9FO2/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,12H,1-2H2 |
InChI Key |
COVQDULZWHJRBK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(=O)C2=C(C=CC(=C2)F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropanecarbonyl-4-fluorophenol typically involves the reaction of cyclopropanecarbonyl chloride with 4-fluorophenol under controlled conditions. The reaction is carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction . The reaction mixture is then purified using standard techniques such as recrystallization or chromatography.
Industrial Production Methods: In an industrial setting, the production of 2-Cyclopropanecarbonyl-4-fluorophenol may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, leading to higher efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions: 2-Cyclopropanecarbonyl-4-fluorophenol undergoes various chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones.
Reduction: The carbonyl group can be reduced to form alcohols.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.
Reduction: Reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products:
Oxidation: Formation of 4-fluoroquinone derivatives.
Reduction: Formation of 2-cyclopropanecarbonyl-4-fluorophenol alcohols.
Substitution: Formation of various substituted phenols.
Scientific Research Applications
2-Cyclopropanecarbonyl-4-fluorophenol is utilized in several scientific research fields:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with enzymes.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Used in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals
Mechanism of Action
The mechanism of action of 2-Cyclopropanecarbonyl-4-fluorophenol involves its interaction with specific molecular targets. For instance, it can undergo oxidative defluorination catalyzed by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can interact with cellular components . The compound’s effects are mediated through pathways involving oxidative stress and enzyme inhibition .
Comparison with Similar Compounds
Electron-Withdrawing vs. Electron-Donating Groups
- Fluorine (2-Cyclopropanecarbonyl-4-fluorophenol): The para-fluorine substituent is strongly electron-withdrawing, increasing the acidity of the phenolic hydroxyl group (pKa ~8–10 estimated) compared to non-fluorinated analogs. This property is critical in reactions involving deprotonation or nucleophilic substitution .
- Methoxy (2-Cyclopropanecarbonyl-4-methoxypyridine) : The methoxy group is electron-donating, stabilizing adjacent positive charges but reducing acidity. This difference may make the pyridine derivative less reactive in acid-catalyzed reactions .
Core Aromatic vs. Aliphatic Systems
- Phenol vs.
Biological Activity
2-Cyclopropanecarbonyl-4-fluorophenol is an organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The compound is characterized by a cyclopropanecarbonyl moiety and a fluorophenol group, which may enhance its pharmacological properties. This article delves into the biological activity of 2-Cyclopropanecarbonyl-4-fluorophenol, summarizing key research findings, case studies, and potential applications.
The structure of 2-Cyclopropanecarbonyl-4-fluorophenol allows for various chemical transformations, including oxidation, reduction, and substitution reactions. These properties make it a versatile compound for further synthetic applications.
| Reaction Type | Description | Common Reagents |
|---|---|---|
| Oxidation | Converts phenolic group to quinones | Potassium permanganate, chromium trioxide |
| Reduction | Reduces carbonyl to alcohols | Sodium borohydride, lithium aluminum hydride |
| Substitution | Fluorine can be replaced with nucleophiles | Amines, thiols in basic conditions |
Biological Activity
Preliminary studies indicate that 2-Cyclopropanecarbonyl-4-fluorophenol exhibits significant biological activity, particularly in the context of cancer research. The presence of the fluorine atom may enhance the compound's lipophilicity and bioavailability, making it a candidate for further pharmacological evaluation.
Anticancer Activity
Research has shown that derivatives of 2-Cyclopropanecarbonyl-4-fluorophenol demonstrate activity against specific cancer cell lines. For instance, studies have indicated interactions with enzymes or receptors involved in tumorigenesis pathways.
- Case Study : A study involving the treatment of cancer cell lines with 50 µM concentrations of the compound for 2 hours revealed notable cytotoxic effects, suggesting its potential as an anticancer agent .
The mechanism of action for 2-Cyclopropanecarbonyl-4-fluorophenol is believed to involve interactions with biological macromolecules. It can undergo oxidative defluorination catalyzed by cytochrome P450 enzymes, leading to reactive intermediates that may interact with cellular components .
Comparative Analysis with Similar Compounds
The uniqueness of 2-Cyclopropanecarbonyl-4-fluorophenol lies in its structural features compared to similar compounds:
| Compound Name | Structure Features | Notable Properties |
|---|---|---|
| 2-Bromo-4-fluorophenol | Bromine and fluorine on phenol | Exhibits antibacterial activity |
| 2-Fluoro-5-chlorophenol | Chlorine instead of cyclopropane | Potential anti-inflammatory properties |
| 2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol | Bromine and cyclopropanecarbonyl group | Versatile in synthetic organic chemistry |
Applications in Medicine and Industry
The potential applications of 2-Cyclopropanecarbonyl-4-fluorophenol extend beyond anticancer activity. It is being explored for:
- Antimicrobial Properties : Investigated for its efficacy against various pathogens.
- Advanced Materials Development : Used as an intermediate in synthesizing pharmaceuticals and other complex organic molecules.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
